Cas no 2228776-97-2 (2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid)

• Product Name: 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid
• CAS No: 2228776-97-2
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 6107209
• PubChem ID: 165825302
• Update Time: 2025-06-07

2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid
• 2228776-97-2
• 2-((5-(Methoxycarbonyl)pyridin-2-yl)oxy)acetic acid
• 2-{[5-(methoxycarbonyl)pyridin-2-yl]oxy}acetic acid
• EN300-1750821

• Inchi： 1S/C9H9NO5/c1-14-9(13)6-2-3-7(10-4-6)15-5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： JXKPYFVSHDWJFR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.7Ų

Additional information on 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid

Introduction to 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid (CAS No. 2228776-97-2)

2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid (CAS No. 2228776-97-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid consists of a pyridine ring substituted with a methoxycarbonyl group at the 5-position and an acetic acid moiety attached to the 2-position through an ether linkage. This arrangement imparts specific physicochemical properties that are crucial for its biological activity and pharmaceutical utility.

In recent years, there has been a growing interest in the development of small molecules that can modulate key biological pathways involved in disease processes. 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid has been identified as a promising lead compound due to its ability to interact with specific protein targets. Studies have shown that this compound can effectively inhibit certain enzymes and receptors, making it a valuable candidate for further drug development.

The synthesis of 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid involves several well-established chemical reactions, including nucleophilic substitution and esterification. These synthetic routes are highly reproducible and scalable, allowing for the production of the compound in sufficient quantities for both laboratory research and potential clinical applications.

In terms of its biological activity, 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid has demonstrated potent anti-inflammatory and anti-cancer properties. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Additionally, it has shown promise in inhibiting the growth of various cancer cell lines, suggesting its potential as a therapeutic agent for cancer treatment.

The pharmacokinetic profile of 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid is another important aspect that has been extensively studied. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its efficacy and safety as a potential drug candidate. Its oral bioavailability and stability in physiological conditions make it an attractive option for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

Beyond its direct therapeutic applications, 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid has also been explored as a tool compound in academic research. Its unique chemical structure and biological activity make it an invaluable reagent for studying various biological processes and pathways. Researchers have utilized this compound to gain insights into the mechanisms underlying inflammation, cancer progression, and other disease states.

In conclusion, 2-{5-(methoxycarbonyl)pyridin-2-yloxy}acetic acid (CAS No. 2228776-97-2) represents a promising compound with significant potential in both research and clinical settings. Its unique chemical structure, favorable biological activity, and promising pharmacokinetic profile make it an attractive candidate for further development as a therapeutic agent. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.